Cas no 3457-99-6 ((4-Aminophenyl)acetonitrile hydrochloride)

(4-Aminophenyl)acetonitrile hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Aminophenyl)acetonitrile hydrochloride
- (4-Aminophenyl)acetonitrile hydrochloride
- Benzeneacetonitrile,4-amino-, hydrochloride (1:1)
- (4-(Cyanomethyl)phenyl)ammonium chloride
- (p-Aminophenyl)acetonitrile hydrochloride
- 2-(4-aminophenyl)ethanenitrile,chloride
- 4-(cyanomethyl)anilinium chloride
- 4-AMINOPHENYLACETONITRILE HYDROCHLORIDE
- Acetonitrile, (p-aminophenyl)-, hydrochloride
- TS-02288
- NSC 7924
- UNII-S2X7BC6GSZ
- Benzeneacetonitrile, 4-amino-, monohydrochloride
- SCHEMBL20270668
- FT-0695216
- S2X7BC6GSZ
- 2-(4-aminophenyl)acetonitrile;hydrochloride
- 2-(4-Aminophenyl)acetonitrilehydrochloride
- DTXSID8063040
- NSC7924
- AKOS015951089
- EINECS 222-391-9
- 3457-99-6
- NSC-7924
- Benzeneacetonitrile, 4-amino-, hydrochloride (1:1)
- JMGBJPJOBHXMID-UHFFFAOYSA-N
-
- MDL: MFCD00017650
- Inchi: InChI=1S/C8H8N2.ClH/c9-6-5-7-1-3-8(10)4-2-7;/h1-4H,5,10H2;1H
- InChI Key: JMGBJPJOBHXMID-UHFFFAOYSA-N
- SMILES: C1=C(C=CC(=C1)N)CC#N.Cl
Computed Properties
- Exact Mass: 168.04500
- Monoisotopic Mass: 168.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8A^2
Experimental Properties
- Boiling Point: 312°Cat760mmHg
- Flash Point: 136.3°C
- Refractive Index: 1.592
- PSA: 49.81000
- LogP: 2.71808
(4-Aminophenyl)acetonitrile hydrochloride Security Information
(4-Aminophenyl)acetonitrile hydrochloride Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
(4-Aminophenyl)acetonitrile hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A019116154-10g |
2-(4-Aminophenyl)acetonitrile hydrochloride |
3457-99-6 | 95% | 10g |
$391.02 | 2023-09-02 | |
TRC | A065415-5g |
(4-Aminophenyl)acetonitrile hydrochloride |
3457-99-6 | 5g |
$ 775.00 | 2022-06-08 | ||
TRC | A065415-12.5g |
(4-Aminophenyl)acetonitrile hydrochloride |
3457-99-6 | 12.5g |
$ 1545.00 | 2022-06-08 | ||
Crysdot LLC | CD12080971-10g |
2-(4-Aminophenyl)acetonitrile hydrochloride |
3457-99-6 | 95+% | 10g |
$395 | 2024-07-24 | |
TRC | A065415-2.5g |
(4-Aminophenyl)acetonitrile hydrochloride |
3457-99-6 | 2.5g |
$ 465.00 | 2022-06-08 |
(4-Aminophenyl)acetonitrile hydrochloride Related Literature
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Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
-
Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
-
Arvind K. Gupta,Alexander Steiner,Ramamoorthy Boomishankar Dalton Trans., 2012,41, 9753-9759
Additional information on (4-Aminophenyl)acetonitrile hydrochloride
Comprehensive Overview of (4-Aminophenyl)acetonitrile hydrochloride (CAS No. 3457-99-6): Properties, Applications, and Industry Insights
(4-Aminophenyl)acetonitrile hydrochloride (CAS 3457-99-6) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This white to off-white crystalline powder, with a molecular formula of C8H9N2·HCl, serves as a critical intermediate in synthesizing bioactive molecules. Its primary amine and nitrile functional groups make it versatile for heterocyclic compound synthesis, attracting attention in drug discovery and material science.
Recent trends highlight growing interest in sustainable synthesis methods for compounds like (4-Aminophenyl)acetonitrile hydrochloride. Researchers are exploring catalyst-free reactions and green solvents to improve yield while reducing environmental impact. A 2023 study demonstrated its role in producing fluorescent probes for cellular imaging, aligning with the rising demand for bioimaging reagents in cancer research.
The compound's stability under controlled conditions (recommended storage at 2-8°C) ensures its utility in multi-step organic synthesis. Analytical techniques like HPLC purity testing and FT-IR spectroscopy confirm its structural integrity, addressing quality concerns frequently raised in pharmaceutical forums. Industry reports indicate a 12% annual growth in demand for such high-purity intermediates, driven by expanding generic drug production.
In material science, 3457-99-6 derivatives show promise for conductive polymer development. Its aromatic amine moiety facilitates π-electron delocalization, a property leveraged in organic electronics research. Patent databases reveal 18 recent applications utilizing this compound for OLED materials and photovoltaic additives, reflecting its cross-industry relevance.
Safety data sheets emphasize standard laboratory precautions including PPE compliance and ventilation requirements. While not classified as hazardous under GHS, proper handling prevents respiratory irritation – a common query in chemical safety discussions. The compound's water solubility (≥10 mg/mL) facilitates its use in aqueous-phase reactions, distinguishing it from similar nitrile derivatives.
Market analysts note increasing custom synthesis requests for (4-Aminophenyl)acetonitrile hydrochloride derivatives, particularly in Asia-Pacific regions. This aligns with global shifts toward specialty chemical outsourcing. The compound's scalable production process (typically via catalytic hydrogenation of corresponding nitro compounds) makes it cost-effective for industrial applications.
Emerging applications include its use as a precursor for metal-organic frameworks (MOFs) with potential in carbon capture technologies. A 2024 ACS Applied Materials publication highlighted its modified form as a linker in porous coordination polymers, addressing trending searches about sustainable materials. Such developments position CAS 3457-99-6 as a compound with expanding scientific and commercial value.
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